Cas no 1017474-07-5 (1-(1-cyclopropylpyrrolidin-3-yl)methanamine)

1-(1-Cyclopropylpyrrolidin-3-yl)methanamine is a versatile amine derivative featuring a cyclopropyl-substituted pyrrolidine core. This compound is of significant interest in medicinal chemistry and pharmaceutical research due to its structural rigidity and potential as a building block for bioactive molecules. The cyclopropyl group enhances steric and electronic properties, while the pyrrolidine scaffold offers conformational stability. The primary amine functionality allows for further derivatization, making it valuable in the synthesis of ligands, catalysts, and drug candidates. Its well-defined stereochemistry and synthetic accessibility further contribute to its utility in exploratory and process chemistry applications. This compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
1-(1-cyclopropylpyrrolidin-3-yl)methanamine structure
1017474-07-5 structure
Product Name:1-(1-cyclopropylpyrrolidin-3-yl)methanamine
CAS No:1017474-07-5
MF:C8H16N2
MW:140.226041793823
CID:1073275
PubChem ID:19102744
Update Time:2025-05-28

1-(1-cyclopropylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-Cyclopropylpyrrolidin-3-yl)methanamine
    • [(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride
    • (1-cyclopropylpyrrolidin-3-yl)methylamine
    • AC1Q547D
    • AG-B-73424
    • CTK7E6713
    • F2147-0257
    • MolPort-003-753-422
    • SureCN9437303
    • (1-cyclopropyl-3-pyrrolidinyl)methanamine
    • 1-(1-cyclopropyl-3-pyrrolidinyl)methanamine(SALTDATA: 2HCl)
    • 1-(1-cyclopropylpyrrolidin-3-yl)methanamine
    • SEWUODUTOWYMCK-UHFFFAOYSA-N
    • cyclopropyl-3-pyrrolidinemethanamine
    • Z317027174
    • 1-(1-cyclopropyl-3-pyrrolidinyl)methanamine
    • J-000488
    • 1017474-07-5
    • DTXSID30598107
    • G32195
    • EN300-36854
    • CS-0216229
    • SCHEMBL9437303
    • AKOS000174140
    • DS-021706
    • AKOS016346188
    • ALBB-012397
    • MDL: MFCD09932873
    • Inchi: 1S/C8H16N2/c9-5-7-3-4-10(6-7)8-1-2-8/h7-8H,1-6,9H2
    • InChI Key: SEWUODUTOWYMCK-UHFFFAOYSA-N
    • SMILES: N1(CCC(CN)C1)C1CC1

Computed Properties

  • Exact Mass: 140.131348519g/mol
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.3Ų

1-(1-cyclopropylpyrrolidin-3-yl)methanamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
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